Cas no 1311317-05-1 ([2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride)

• Product Name: [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride
• CAS No: 1311317-05-1
• MF: C₉H₁₂ClF₂NO₂
• MW: 239.64688873291
• MDL: MFCD18785572
• CID: 4587764
• Update Time: 2025-06-11

[2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(difluoromethoxy)-3-methoxyphenyl]methanamine:hydrochloride
• [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride

• MDL： MFCD18785572
• Inchi： 1S/C9H11F2NO2.ClH/c1-13-7-4-2-3-6(5-12)8(7)14-9(10)11;/h2-4,9H,5,12H2,1H3;1H
• InChI Key： REZMFMNZVJTEIP-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=CC(OC)=C1OC(F)F)N

Computed Properties

• Exact Mass: 239.052
• Monoisotopic Mass: 239.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Additional information on [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride

Recent Advances in the Study of [2-(difluoromethoxy)-3-methoxyphenyl]methanamine Hydrochloride (CAS: 1311317-05-1)

The compound [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride (CAS: 1311317-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in treating neurological disorders, such as depression and anxiety, due to its interaction with serotonin and dopamine receptors. These findings are supported by behavioral assays and electrophysiological recordings, which demonstrate the compound's efficacy in animal models.

In addition to its neurological effects, recent research has explored the compound's potential in oncology. Studies have indicated that [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. Molecular docking simulations have provided insights into the compound's binding affinity for specific protein targets, offering a rationale for its observed antitumor activity. These discoveries open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through further preclinical and clinical studies. Researchers are currently investigating formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the compound's therapeutic index.

In conclusion, [2-(difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride (CAS: 1311317-05-1) represents a compelling candidate for drug development, with applications spanning neurology and oncology. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges. The compound's unique chemical structure and biological activity underscore its importance in the evolving landscape of chemical biology and pharmaceutical science.